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Compound of Interest

Compound Name: 5-Hydroxy Rosiglitazone Sulfate
CAS No.: 1227162-75-5; 288853-63-4
Cat. No.: B3020056
Get Quote
. J

Executive Summary & Substance Characterization

5-Hydroxy Rosiglitazone Sulfate (CAS: 288853-63-4) is a primary metabolite of the
thiazolidinedione class drug Rosiglitazone. While often handled in milligram quantities as a
reference standard, it retains significant pharmacological potency as a Peroxisome Proliferator-
Activated Receptor Gamma (PPAR

) agonist.

Critical Safety Premise: Unlike inert chemical byproducts, this metabolite must be treated with
the same high-containment protocols as the parent pharmaceutical. It is a suspected
reproductive toxin and presents chronic aquatic toxicity risks.[1] Under no circumstances
should this compound be discharged into municipal sewer systems.

Physicochemical & Hazard Profile
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Property Data Operational Implication

Sulfur content requires specific

Molecular Formula o ) ]
incineration scrubbing.

Solubilit Soluble in DMSO, Methanol; High mobility in aquatic
olubili
Y Water (variable pH) environments if spilled.
Repr. 1B (May damage Requires segregation from
GHS Classification fertility/unborn child)Aquatic general waste; Zero-drain
Chronic 2 discharge policy.
Not P/U-Listed; Manage as Do not mix with characteristic
RCRA Status i - .
Toxic Hazardous Waste wastes (oxidizers/corrosives).

Pre-Disposal Stabilization & Handling

Before waste generation occurs, the immediate environment must be secured to prevent cross-

contamination.

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95/P100 respirator or handling within a certified Fume Hood (Class I, Type A2
or higher).

o Dermal: Double Nitrile gloves (0.11 mm min thickness). Rationale: Thiazolidinediones can

permeate standard latex.

e Body: Tyvek lab coat or rear-closing gown to prevent particulate accumulation on street
clothes.

Waste Segregation Logic

e Incompatibility: Strong Oxidizing Agents.[2][3] (Mixing causes exothermic degradation).

» Containerization: Amber glass or High-Density Polyethylene (HDPE). Avoid LDPE bags for
long-term liquid storage due to potential leaching.

Disposal Workflow: The "Zero-Release" Protocol
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The following workflow ensures complete destruction of the active pharmaceutical ingredient
(API) moiety.

Diagram 1: Waste Stream Decision Matrix

This logic gate ensures the compound is routed to the correct destruction facility (High-
Temperature Incineration) rather than a landfill.
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Waste Generation:

5-Hydroxy Rosiglitazone Sulfate

Determine Physical State
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:
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Label: 'Hazardous Waste - Toxic'

Final Disposal:
High-Temp Incineration (>1000°C)
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Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure high-

temperature incineration.

Detailed Procedures
A. Solid Waste (Expired Standards, Contaminated Wipes)

Primary Containment: Place the vial or contaminated solid directly into a clear polyethylene
bag (4 mil thickness).

Secondary Containment: Seal the bag and place it into a rigid, screw-top wide-mouth
container (HDPE).

Labeling: Apply a hazardous waste tag.

o Constituents: "5-Hydroxy Rosiglitazone Sulfate, Solid Debris."

o Hazard Checkbox: Toxic.[1]

Disposal Path: Transfer to the facility's High Heat Incineration stream. Note: Do not
autoclave. Autoclaving does not guarantee chemical destruction of the thiazolidinedione ring.

B. Liquid Waste (HPLC Effluent, Stock Solutions)

Solvent Compatibility: Ensure the waste carboy is compatible with the solvent matrix (e.qg.,
DMSO/Methanol).

Dilution Prohibition: Do not dilute with water to "lower" the concentration. This increases the
volume of hazardous waste and does not mitigate the toxicity.

Scavenging (Optional but Recommended): If generating large volumes of HPLC waste, pass
the effluent through an Activated Carbon filter inline if permitted by local EHS, though total
collection for incineration is the gold standard.

Emergency Spill Management

In the event of a powder spill, the priority is preventing aerosolization (inhalation risk) and drain

contamination.
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Diagram 2: Spill Response Loop

1. Identify & Isolate 2. Don PPE 3. C i | » 4 ical Pickup 5. Decontamination 6. Report
(Evacuate immediate area) (Double Gloves, N95/P100) (Cover with damp absorbent pads) L If dust generated (Scoop - NO Dust) (Soap/Water Wash x3) (EHS/Safety Officer)
<

Click to download full resolution via product page
Figure 2: Closed-loop protocol for managing dry powder spills to prevent aerosolization.
Specific Cleanup Steps:

o Dampen: Do not dry sweep. Cover the powder with a chemically inert absorbent pad
dampened with water or PEG-400 to suppress dust.

e Scoop: Use a plastic scoop to lift the pad and powder. Place immediately into a waste bag.

e Wash: Clean the surface with a soap/water solution. 5-Hydroxy Rosiglitazone Sulfate is
moderately soluble; surfactants aid in lifting the residue.

o Verify: If using UV detection in the lab, a handheld UV lamp (254 nm) can help visualize
significant residues of the thiazolidinedione core on surfaces.

Regulatory Compliance & Coding

Compliance relies on accurate waste characterization.[3][4] While this specific metabolite is not
federally P-listed (acutely hazardous), it should be managed conservatively due to its biological

activity.

o EPA RCRA Code: Generally Not Regulated (NR) unless mixed with characteristic solvents
(e.g., D001 for Methanol/Acetonitrile).

e Best Practice Coding: Many institutions code this as "Non-RCRA Regulated Hazardous
Waste" or "State-Regulated Waste" to ensure it goes to a hazardous waste incinerator rather
than a municipal landfill.

e Manifesting: Ensure the manifest explicitly lists "Organosulfur compound, solid, n.o.s
(Contains 5-Hydroxy Rosiglitazone Sulfate)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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